Cas no 1261570-35-7 (3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol)

• Product Name: 3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol
• CAS No: 1261570-35-7
• MF: C₁₈H₁₁F₄NO
• MW: 333.279658555985
• CID: 4800991
• Update Time: 2025-07-18

3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol

• Inchi： 1S/C18H11F4NO/c19-14-5-1-3-11(17(14)21)10-7-13(16(9-24)23-8-10)12-4-2-6-15(20)18(12)22/h1-8,24H,9H2
• InChI Key： LXSPZQKIRSITBO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(CO)=NC=C(C2C=CC=C(C=2F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 413
• XLogP3: 3.7
• Topological Polar Surface Area: 33.1

Additional information on 3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol

Comprehensive Overview of 3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol (CAS No. 1261570-35-7)

3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol (CAS No. 1261570-35-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique 2,3-difluorophenyl substitutions and pyridine-2-methanol core, has garnered attention for its structural versatility and functional properties. Researchers are increasingly exploring its role in drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) therapeutics, aligning with the growing demand for precision medicine.

The molecular structure of 3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol features two 2,3-difluorophenyl groups attached to a pyridine ring, with a methanol substituent at the 2-position. This arrangement enhances its binding affinity to biological targets, making it a candidate for high-throughput screening (HTS) in drug development. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in cancer research and neurodegenerative disease studies. The compound's fluorine atoms contribute to its metabolic stability, a critical factor in ADME (absorption, distribution, metabolism, excretion) profiling.

In material science, 3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol is investigated for its photophysical properties, particularly in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). Its fluorine-rich structure improves electron mobility, addressing the industry's push for energy-efficient displays. With the rise of flexible electronics and wearable technology, this compound's thermal and chemical stability positions it as a promising component in next-generation optoelectronic materials.

Synthetic routes to 3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol often involve Pd-catalyzed cross-coupling reactions, leveraging 2,3-difluorophenylboronic acid derivatives. Recent advancements in green chemistry have optimized these processes to reduce heavy metal waste, aligning with sustainable manufacturing trends. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for purity validation, ensuring compliance with Good Laboratory Practice (GLP) standards.

The compound's safety profile and eco-toxicity data are under active investigation, reflecting the pharmaceutical industry's focus on REACH compliance and green solvents. As AI-driven drug discovery accelerates, 3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol is frequently included in virtual screening libraries, highlighting its relevance in computational chemistry. Its structure-activity relationship (SAR) studies are also pivotal for designing selective enzyme inhibitors.

Market analysts note rising demand for fluorinated pyridines like CAS 1261570-35-7, driven by their applications in agrochemicals and electronic materials. Patent filings related to this compound have surged, particularly in Asia-Pacific regions, where pharmaceutical innovation is booming. For researchers sourcing high-purity 3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol, verifying supplier certifications and batch-to-batch consistency remains critical.

In conclusion, 3,5-Bis(2,3-difluorophenyl)pyridine-2-methanol exemplifies the intersection of medicinal chemistry and advanced materials. Its dual utility in life sciences and nanotechnology underscores the importance of interdisciplinary research. Future directions may explore its bioconjugation potential or polymeric composites, further expanding its industrial footprint.